Benzyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

Specification

• CAS No.: 1419101-25-9
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: benzyl 2-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• Standard InChI: InChI=1S/C15H19NO3/c17-9-13-8-15(13)6-7-16(11-15)14(18)19-10-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2
• Standard InChI Key: VTWDFSIRGHNERT-UHFFFAOYSA-N
• SMILES: C1CN(CC12CC2CO)C(=O)OCC3=CC=CC=C3
• Canonical SMILES: C1CN(CC12CC2CO)C(=O)OCC3=CC=CC=C3

Introduction

Chemical Identity and Structure

Basic Information

Benzyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate is an organic compound identified by the CAS number 1419101-25-9. This compound features a distinctive spirocyclic structure with nitrogen incorporation, making it a member of the broader class of azaspiro compounds. The molecular formula for this compound is C15H19NO3 with a calculated molecular weight of 261.32 g/mol. The structure contains several key functional groups including a benzyl group, a hydroxymethyl substituent, and a carboxylate moiety attached to a unique 5-azaspiro[2.4]heptane core.

Structural Characteristics

The compound's core structure features a 5-azaspiro[2.4]heptane framework, which consists of a cyclopropane ring fused with a pyrrolidine ring at a shared spiro carbon atom. The nitrogen atom in the pyrrolidine ring (position 5) is connected to a benzyl carboxylate group, while a hydroxymethyl substituent is attached to position 1 of the spirocyclic system. This structural arrangement contributes to the compound's three-dimensional configuration and potential for various chemical interactions, particularly in biological systems.

Physical and Chemical Properties

Physical State and Appearance

According to product specifications, Benzyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate typically exists as a powder or liquid at room temperature. The physical state may vary depending on storage conditions and purity levels, which are critical considerations for research and manufacturing applications.

Applications and Uses

Pharmaceutical Research

Benzyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate has significant applications in the pharmaceutical industry, particularly as an intermediate in drug development. The compound's unique structure makes it valuable in medicinal chemistry research, where it can serve as a building block for more complex pharmaceutical entities. Its azaspiro framework provides a rigid three-dimensional scaffold that can be utilized in the design of novel therapeutic agents.

Biomedicine and Laboratory Applications

Beyond pharmaceutical development, this compound has applications in biomedical research and various laboratory experiments. Its utility spans both chemical and biological experimental protocols, where it may serve as a reagent or precursor compound in synthetic pathways. The versatility of its functional groups allows for diverse chemical transformations, making it valuable in multiple research contexts.

Application Sector	Specific Uses
Medicinal Chemistry	Structure-activity relationship studies, Drug design
Biomedicine	Research reagent, Biological pathway studies
Pharmaceutical Industry	Intermediate in drug synthesis, Building block
Chemical Research	Organic synthesis, Method development
Laboratory Settings	Chemical reagent, Experimental control

This table illustrates the diverse utilization profile of the compound across scientific and industrial domains.

Parameter	Value/Description
CAS Number	1419101-25-9
Molecular Formula	C15H19NO3
Molecular Weight	261.32 g/mol
Minimum Purity	≥97%
Physical Form	Powder or liquid
Grade Options	Industrial Grade, Reagent Grade
Moisture Content	Maximum 5%

This standardized information enables researchers and industrial users to make informed decisions about the suitability of the product for specific applications.

Supply Chain Considerations

The compound can be shipped internationally through various transportation methods including express courier services (FedEx, DHL, TNT) and conventional shipping (sea and air freight). Supply availability may vary, with some suppliers maintaining stock for immediate delivery while others may require production lead time based on order volume and specifications.

Related Compounds and Structural Analogs

Structural Relatives

Several compounds share structural similarities with Benzyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate. One notable example is 5-Benzyl-5-azaspiro[2.4]heptane-4,7-dione (CAS: 129306-04-3), which features the same azaspiro core structure but differs in functional group attachment and oxidation state. This related compound has a molecular formula of C13H13NO2 and a molecular weight of 215.25 g/mol.

Functional Group Variations

Another related compound is Benzyl 1-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate, which differs from our target compound by having an amino group (-NH2) in place of the hydroxyl group (-OH). These structural variations among related compounds create a family of molecules with potentially diverse biological activities and chemical properties.